Cas no 5524-20-9 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI))

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) structure
5524-20-9 structure
Product Name:6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
CAS No:5524-20-9
MF:C10H14N2OS
MW:210.295960903168
CID:385867
PubChem ID:2849734
Update Time:2025-04-19

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
    • propanamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
    • N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide
    • Cambridge id 5524209
    • SCHEMBL24026375
    • WAY-312120
    • N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)propionamide
    • 27464-71-7
    • AB00087290-01
    • Z27875530
    • 5524-20-9
    • AKOS000620396
    • DTXSID90385974
    • CHEMBL3410174
    • Inchi: 1S/C10H14N2OS/c1-2-9(13)12-10-11-7-5-3-4-6-8(7)14-10/h2-6H2,1H3,(H,11,12,13)
    • InChI Key: LDGQOXHQWNHBOO-UHFFFAOYSA-N
    • SMILES: S1C(NC(CC)=O)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 210.08282
  • Monoisotopic Mass: 210.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
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